
Homopterocarpin gastroprotective effects vs
omeprazole

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Homopterocarpin

CAS No.: 606-91-7

Cat. No.: S603169

Get Quote

Compound Profiles and Mechanisms of Action

The table below summarizes the key characteristics of homopterocarpin and omeprazole, highlighting their

distinct origins and primary mechanisms.

Feature
Homopterocarpin (via
Medicarpin)

Omeprazole

Source/Origin Natural compound from

Pterocarpus macrocarpus
heartwood [1]

Synthetic small molecule [2]

Primary Indication Investigational compound; not
an approved drug [1].

GERD, peptic ulcers, H. pylori eradication,
hypersecretory conditions [2].

Mechanism of
Action

Demonstrated antioxidant
activity [1]. Precursor to

medicarpin [1].

Irreversibly inhibits H+/K+ ATPase (proton
pump) in gastric parietal cells, suppressing

gastric acid secretion [2].

Key
Metabolites/Targets

Biotransformed to medicarpin
by Aspergillus niger [1].

Metabolized by liver enzymes (CYP2C19,

CYP3A4) to inactive compounds [2].
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The following diagram illustrates the distinct pathways through which homopterocarpin (as medicarpin)

and omeprazole exert their effects.

Summary of Experimental Evidence and Protocols

Experimental data for these compounds comes from different types of studies. The table below outlines key

findings and the methodologies used to obtain them.

Compound Key Experimental Findings Model / Assay Type

Homopterocarpin Biotransformation yield to medicarpin
[1].

In vitro microbial transformation (in
solution) [1].

| Medicarpin | - Antioxidant IC50: 0.61 ± 0.05 µg/mL (ABTS), 7.50 ± 1.6 µg/mL (DPPH) [1].

Huh7 Liver Cancer Cell Anti-proliferation IC50: 34.32 ± 5.56 µg/mL [1]. | In vitro biochemical and

cell-based assays [1]. | | Omeprazole | - Clinical symptom relief: Non-inferior to mucosal protective

agent Poliprotect [3] [4].
Associated with gut microbiota changes: Increased abundance of oral bacteria genera in the gut

[3]. | Human randomized controlled trial (RCT) in endoscopy-negative patients [3] [4]. |

Key Experimental Protocols:

Biotransformation of Homopterocarpin [1]: Homopterocarpin was added to a culture of

Aspergillus niger and incubated for 7 days. Metabolites were extracted with dichloromethane and
analyzed/separated using Thin-Layer Chromatography (TLC), Gas Chromatography-Mass

Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR).
In Vitro Bioactivity Assays for Medicarpin [1]:

Antioxidant (DPPH/ABTS): Compound mixed with DPPH or ABTS radical solution, incubated,
and measured for decrease in absorbance.

Cell Viability (Huh7): Hepatocyte-derived carcinoma cells treated with compound, and cell
viability measured (method like MTT).

Clinical Trial for Omeprazole [3] [4]: A double-blind, double-dummy RCT compared omeprazole (20
mg/day) to Poliprotect. Primary outcome was symptom relief measured by a Visual Analog Scale

(VAS) after 2 weeks.
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Key Insights for Researchers

Mechanism Divergence: Omeprazole is a well-established acid-suppressor, while
homopterocarpin's value lies in its role as a precursor to medicarpin, a compound with

demonstrated antioxidant and potential cytoprotective properties [1] [2]. The gastroprotective potential
of medicarpin, via mitigating oxidative stress, represents a mechanism distinct from acid suppression.

Evidence Gap: The search results reveal a complete lack of direct comparative studies between
homopterocarpin/medicarpin and omeprazole. There is also no data on medicarpin's effects in

validated in vivo models of gastric ulceration, which is a critical step in translational research.
Research Directions: Future work should focus on evaluating medicarpin's efficacy in pre-clinical

animal models of gastritis and peptic ulcers, investigating its potential synergistic effects when
combined with acid-suppressive therapies, and exploring its safety and pharmacokinetic profile.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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